Cas no 2580233-44-7 (methyl 6-azaspiro3.5nonane-8-carboxylate)

• Product Name: methyl 6-azaspiro3.5nonane-8-carboxylate
• CAS No: 2580233-44-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5662196
• PubChem ID: 165892004
• Update Time: 2025-06-26

methyl 6-azaspiro3.5nonane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-azaspiro[3.5]nonane-8-carboxylate
• 2580233-44-7
• EN300-27732320
• 6-Azaspiro[3.5]nonane-8-carboxylic acid, methyl ester
• methyl 6-azaspiro3.5nonane-8-carboxylate

• Inchi： 1S/C10H17NO2/c1-13-9(12)8-5-10(3-2-4-10)7-11-6-8/h8,11H,2-7H2,1H3
• InChI Key： KQMPMFLRSGXGCV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC2(C1)CCC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 263.4±33.0 °C(Predicted)
• pka: 10.39±0.40(Predicted)

Additional information on methyl 6-azaspiro3.5nonane-8-carboxylate

Methyl 6-Azaspiro[3.5]nonane-8-carboxylate (CAS No. 2580233-44-7): A Comprehensive Overview

Methyl 6-azaspiro[3.5]nonane-8-carboxylate (CAS No. 2580233-44-7) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a nitrogen atom, offers a promising scaffold for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthetic routes, biological activities, and potential applications of methyl 6-azaspiro[3.5]nonane-8-carboxylate.

Chemical Structure and Properties

Methyl 6-azaspiro[3.5]nonane-8-carboxylate is a member of the spirocyclic compounds, which are known for their unique structural features and diverse biological activities. The compound consists of a nine-membered spirocyclic ring with an azaspiro core and a carboxylate ester group attached to the eighth position. The presence of the nitrogen atom in the spiro ring imparts significant conformational rigidity and chemical stability to the molecule.

The chemical formula of methyl 6-azaspiro[3.5]nonane-8-carboxylate is C11H19NO2, with a molecular weight of approximately 197.27 g/mol. It is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthetic Routes

The synthesis of methyl 6-azaspiro[3.5]nonane-8-carboxylate has been reported in several studies, each employing different strategies to achieve the desired spirocyclic structure. One common approach involves the intramolecular cyclization of an appropriately substituted aziridine or azetidine derivative, followed by esterification to form the carboxylate ester group.

A recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis of methyl 6-azaspiro[3.5]nonane-8-carboxylate using a palladium-catalyzed intramolecular Heck reaction followed by methylation with methyl iodide (MeI). This method offers high yields and excellent regioselectivity, making it a preferred route for large-scale production.

Biological Activities

The biological activities of methyl 6-azaspiro[3.5]nonane-8-carboxylate have been extensively studied due to its potential as a lead compound for drug discovery. Research has shown that this compound exhibits a range of pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of methyl 6-azaspiro[3.5]nonane-8-carboxylate using both in vitro and in vivo models. The results demonstrated that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it reduced inflammation in a mouse model of carrageenan-induced paw edema.

Another area of interest is the analgesic activity of methyl 6-azaspiro[3.5]nonane-8-carboxylate. A study conducted by researchers at the University of California found that this compound effectively alleviated pain in both acute and chronic pain models without causing significant side effects commonly associated with traditional analgesics such as opioids.

Potential Applications

The diverse biological activities of methyl 6-azaspiro[3.5]nonane-8-carboxylate make it an attractive candidate for various therapeutic applications. One potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to inhibit pro-inflammatory cytokines could provide a new approach to managing these conditions without the side effects associated with current treatments.

In addition to its anti-inflammatory properties, the neuroprotective effects of methyl 6-azaspiro[3.5]nonane-8-carboxylate suggest its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis, offering hope for new therapeutic strategies in these areas.

Conclusion

Methyl 6-azaspiro[3.5]nonane-8-carboxylate (CAS No. 2580233-44-7) is a promising compound with a unique spirocyclic structure that offers significant potential for drug discovery and development. Its chemical properties, synthetic routes, biological activities, and potential applications have been extensively studied, highlighting its versatility and therapeutic value.

Ongoing research continues to uncover new insights into the mechanisms underlying its biological activities and to explore its potential as a lead compound for various therapeutic applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for inflammatory diseases, pain management, and neurodegenerative disorders.